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Compound of Interest

Compound Name: 4-METHYLDIPHENYL SULFIDE

Cat. No.: B1585825

Introduction: The Significance of 4-Methyldiphenyl
Sulfide in Pharmaceutical Development

4-Methyldiphenyl sulfide, also known as phenyl p-tolyl sulfide, is an organosulfur compound
that holds a significant position in the landscape of pharmaceutical synthesis. Its diaryl sulfide
scaffold is a recurring motif in a multitude of biologically active molecules. The unique
physicochemical properties of this structural class, including metabolic stability and the ability to
modulate receptor binding, make them attractive building blocks for medicinal chemists.

This technical guide provides a comprehensive overview of the melting and boiling points of 4-
methyldiphenyl sulfide, critical parameters for its purification, handling, and scale-up in a
research and drug development setting. We will delve into the theoretical underpinnings of
these physical constants, present established experimental values, and provide detailed, field-
proven protocols for their accurate determination. The causality behind experimental choices
and the integration of self-validating systems within these protocols are emphasized to ensure
scientific integrity and reproducibility.

Physicochemical Properties of 4-Methyldiphenyl
Sulfide
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The accurate determination of a compound's physical properties is a cornerstone of chemical
research and development. These constants not only confirm the identity and purity of a
substance but also inform process parameters for synthesis, purification, and formulation.

Summary of Physical Constants

The key physical properties of 4-methyldiphenyl sulfide (CAS No: 3699-01-2) are
summarized in the table below. These values are critical for designing appropriate experimental
conditions, such as distillation for purification or setting reaction temperatures.

Property Value Source
Melting Point 16 °C [1]
Boiling Point 311.5°C [1][2]
Density 1.09 g/cm3 [1112]
Refractive Index 1.6190-1.6230 [1][2]
Molecular Formula Ci13H12S [3]
Molecular Weight 200.3 g/mol [2]

The relatively low melting point indicates that 4-methyldiphenyl sulfide can exist as a solid or
a liquid at or near ambient temperature, a crucial consideration for storage and handling. The
high boiling point necessitates vacuum distillation for purification to prevent thermal
decomposition.

The Diaryl Sulfide Moiety: A Privileged Scaffold in
Medicinal Chemistry

The diaryl sulfide structure is a key pharmacophore found in numerous therapeutic agents.
These compounds are explored for a wide range of applications due to their biological
activities, including their use in the development of treatments for cancer, infectious diseases,
and neurological disorders. The sulfur atom in various oxidation states (sulfide, sulfoxide,
sulfone) plays a critical role in the pharmacological profile of these molecules.
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One of the most notable applications of 4-methyldiphenyl sulfide is as a key intermediate in
the synthesis of Fenofibrate. Fenofibrate is a widely prescribed lipid-lowering drug used to treat
hypercholesterolemia and hypertriglyceridemia. The synthesis of fenofibrate involves the
incorporation of the p-tolylthio moiety, for which 4-methyldiphenyl sulfide can serve as a
precursor. The diaryl sulfide structure is integral to the molecule's interaction with its biological
target, the peroxisome proliferator-activated receptor alpha (PPARQ).

Experimental Determination of Melting and Boiling
Points

The following sections provide detailed, step-by-step protocols for the accurate determination
of the melting and boiling points of 4-methyldiphenyl sulfide. These protocols are designed to
be self-validating by emphasizing purity assessment and precise measurement.

Melting Point Determination: Capillary Method

The melting point of a crystalline solid is the temperature at which it transitions to a liquid. For a
pure substance, this transition occurs over a narrow temperature range. The presence of
impurities typically depresses and broadens the melting point range, making it a valuable
indicator of purity. Given that the melting point of 4-methyldiphenyl sulfide is 16 °C, this
determination would need to be performed using a cooling bath.

Protocol:

o Sample Preparation: A small amount of solid 4-methyldiphenyl sulfide is finely powdered. A
capillary tube, sealed at one end, is tapped gently into the powder to pack a small sample (2-
3 mm in height) into the bottom.

o Apparatus Setup: The packed capillary tube is attached to a calibrated thermometer. The
assembly is then placed in a melting point apparatus, which allows for controlled heating and
clear observation of the sample. For a substance with a melting point near room
temperature, a cooling bath (e.g., an ice-water or ice-salt bath) would be used to first solidify
the sample and then allow it to slowly warm.

o Determination: The temperature of the apparatus is slowly increased (approximately 1-2 °C
per minute) as it approaches the expected melting point.
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» Observation and Recording: The temperature at which the first drop of liquid appears is
recorded as the beginning of the melting range. The temperature at which the entire sample
becomes a clear liquid is recorded as the end of the melting range. For a pure sample, this
range should be narrow (< 1 °C).

Diagram: Workflow for Melting Point Determination
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Caption: A streamlined workflow for the determination of a compound's melting point.

Boiling Point Determination: Microscale Method

The boiling point is the temperature at which the vapor pressure of a liquid equals the
surrounding atmospheric pressure. Similar to the melting point, a sharp and constant boiling
point is indicative of a pure compound. Due to the high boiling point of 4-methyldiphenyl
sulfide (311.5 °C), determination at atmospheric pressure requires high temperatures. A
microscale method is often preferred to minimize the amount of substance needed and to
ensure uniform heating.

Protocol:

o Apparatus Setup: A small amount of liquid 4-methyldiphenyl sulfide (0.5-1 mL) is placed in
a small test tube. A capillary tube, sealed at one end, is inverted and placed into the test tube
with the open end submerged in the liquid.

e Heating: The test tube assembly is attached to a thermometer and heated in a high-
temperature bath (e.g., silicone oil or a sand bath). The heating should be gradual and
controlled.
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e Observation: As the liquid heats, a stream of bubbles will emerge from the open end of the
inverted capillary tube. The heating is continued until a steady and rapid stream of bubbles is
observed.

o Cooling and Measurement: The heat source is removed, and the apparatus is allowed to
cool slowly. The point at which the bubbling stops and the liquid just begins to enter the
capillary tube is the boiling point. The temperature is recorded at this exact moment. This is
the temperature at which the external pressure equals the vapor pressure of the liquid.

o Pressure Correction: Since boiling points are pressure-dependent, it is crucial to record the
atmospheric pressure at the time of the experiment. If the pressure is not 760 mmHg (1 atm),
a correction should be applied to normalize the boiling point to standard pressure.

Diagram: Logic for Boiling Point Measurement
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Caption: The relationship between vapor pressure and atmospheric pressure during boiling
point determination.

Conclusion

A thorough understanding and precise determination of the melting and boiling points of 4-

methyldiphenyl sulfide are fundamental for its effective use in research and pharmaceutical
development. These physical constants are not merely data points but are critical parameters
that guide purification strategies, ensure the quality and purity of synthetic intermediates, and
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ultimately contribute to the successful development of novel therapeutics. The protocols and
principles outlined in this guide are intended to provide researchers, scientists, and drug
development professionals with a robust framework for handling and characterizing this
important diaryl sulfide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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